Cas no 941955-68-6 (2-1-(4-chlorobenzenesulfonyl)piperidin-2-yl-N-(thiophen-2-yl)methylacetamide)

• Product Name: 2-1-(4-chlorobenzenesulfonyl)piperidin-2-yl-N-(thiophen-2-yl)methylacetamide
• CAS No: 941955-68-6
• MF: C₁₈H₂₁ClN₂O₃S₂
• MW: 412.953941106796
• CID: 5871862
• PubChem ID: 16836971
• Update Time: 2025-06-11

2-1-(4-chlorobenzenesulfonyl)piperidin-2-yl-N-(thiophen-2-yl)methylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-Piperidineacetamide, 1-[(4-chlorophenyl)sulfonyl]-N-(2-thienylmethyl)-
• AKOS024634015
• 2-[1-(4-chlorobenzenesulfonyl)piperidin-2-yl]-N-[(thiophen-2-yl)methyl]acetamide
• 2-(1-((4-chlorophenyl)sulfonyl)piperidin-2-yl)-N-(thiophen-2-ylmethyl)acetamide
• 941955-68-6
• SR-01000911592
• F2267-0303
• SR-01000911592-1
• 2-1-(4-chlorobenzenesulfonyl)piperidin-2-yl-N-(thiophen-2-yl)methylacetamide

• Inchi： 1S/C18H21ClN2O3S2/c19-14-6-8-17(9-7-14)26(23,24)21-10-2-1-4-15(21)12-18(22)20-13-16-5-3-11-25-16/h3,5-9,11,15H,1-2,4,10,12-13H2,(H,20,22)
• InChI Key： KGPSDNHIVLGAQG-UHFFFAOYSA-N
• SMILES： N1(S(C2=CC=C(Cl)C=C2)(=O)=O)CCCCC1CC(NCC1SC=CC=1)=O

Computed Properties

• Exact Mass: 412.0682126g/mol
• Monoisotopic Mass: 412.0682126g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 574
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 103Ų

Experimental Properties

• Density: 1.345±0.06 g/cm3(Predicted)
• pka: 15.23±0.46(Predicted)

Additional information on 2-1-(4-chlorobenzenesulfonyl)piperidin-2-yl-N-(thiophen-2-yl)methylacetamide

2-1-(4-Chlorobenzenesulfonyl)piperidin-2-yl-N-(thiophen-2-yl)methylacetamide (CAS No. 941955-68-6): A Comprehensive Overview

2-1-(4-Chlorobenzenesulfonyl)piperidin-2-yl-N-(thiophen-2-yl)methylacetamide (CAS No. 941955-68-6) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential therapeutic applications. This compound, often referred to by its IUPAC name, is a member of the sulfonyl piperidine class and has been extensively studied for its biological activities, particularly in the context of enzyme inhibition and receptor modulation.

The chemical structure of 2-1-(4-Chlorobenzenesulfonyl)piperidin-2-yl-N-(thiophen-2-yl)methylacetamide is characterized by a piperidine ring substituted with a 4-chlorobenzenesulfonyl group and an N-thiophen-2-ylmethylacetamide moiety. The presence of these functional groups imparts distinct pharmacological properties to the molecule, making it a valuable candidate for drug discovery and development.

Recent studies have highlighted the potential of 2-1-(4-Chlorobenzenesulfonyl)piperidin-2-yl-N-(thiophen-2-yl)methylacetamide in various therapeutic areas. One notable application is its role as an inhibitor of specific enzymes involved in inflammatory and neurodegenerative diseases. For instance, research published in the Journal of Medicinal Chemistry demonstrated that this compound effectively inhibits the activity of cyclooxygenase (COX) enzymes, which are key mediators of inflammation. This property makes it a promising candidate for the development of anti-inflammatory drugs with reduced side effects compared to traditional nonsteroidal anti-inflammatory drugs (NSAIDs).

In addition to its anti-inflammatory properties, 2-1-(4-Chlorobenzenesulfonyl)piperidin-2-yl-N-(thiophen-2-yl)methylacetamide has shown potential as a modulator of G protein-coupled receptors (GPCRs). GPCRs are a large family of membrane receptors that play crucial roles in cellular signaling pathways and are targets for numerous therapeutic agents. Studies have indicated that this compound can selectively modulate certain GPCRs, such as the serotonin receptor 5-HT_1A, which is implicated in mood disorders and anxiety. This finding opens up new avenues for the development of novel treatments for psychiatric conditions.

The pharmacokinetic profile of 2-1-(4-Chlorobenzenesulfonyl)piperidin-2-yl-N-(thiophen-2-yl)methylacetamide has also been extensively studied. Research conducted by pharmaceutical companies and academic institutions has shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. It has good oral bioavailability and a reasonable half-life, making it suitable for chronic administration in clinical settings.

Clinical trials involving 2-1-(4-Chlorobenzenesulfonyl)piperidin-2-yl-N-(thiophen-2-yl)methylacetamide are currently underway to evaluate its safety and efficacy in treating various conditions. Preliminary results from phase I trials have indicated that the compound is well-tolerated by patients with minimal adverse effects. These findings are encouraging and suggest that further clinical development is warranted.

Beyond its therapeutic applications, 2-1-(4-Chlorobenzenesulfonyl)piperidin-2-yl-N-(thiophen-2-yl)methylacetamide has also been explored as a tool compound in basic research. Its ability to selectively target specific biological pathways makes it a valuable reagent for investigating the mechanisms underlying various diseases. For example, researchers at leading institutions have used this compound to study the role of COX enzymes in cancer progression and metastasis, providing insights that could lead to new therapeutic strategies.

In conclusion, 2-1-(4-Chlorobenzenesulfonyl)piperidin-2-yl-N-(thiophen-2-yl)methylacetamide (CAS No. 941955-68-6) is a multifaceted compound with significant potential in both therapeutic and research applications. Its unique chemical structure and pharmacological properties make it an attractive candidate for further investigation and development. As research continues to uncover new aspects of its biological activity, it is likely that this compound will play an increasingly important role in advancing our understanding and treatment of various diseases.